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Compound of Interest

Compound Name: Eriocitrin

Cat. No.: B1671051

For Researchers, Scientists, and Drug Development Professionals

Eriocitrin, a prominent flavonoid found in citrus fruits, undergoes extensive metabolism in the
body, giving rise to a variety of metabolites that are believed to be responsible for its diverse
biological activities. Understanding the specific molecular targets of these metabolites is crucial
for elucidating their mechanisms of action and for the development of novel therapeutics. This
guide provides a comparative overview of the confirmed molecular targets of the principal
metabolites of eriocitrin—eriodictyol, hesperetin, and homoeriodictyol—supported by available
experimental data.

Comparative Analysis of Molecular Targets

The primary metabolites of eriocitrin have been shown to interact with a range of molecular
targets, influencing key cellular signaling pathways involved in inflammation, oxidative stress,
and metabolism. The following tables summarize the available quantitative data for these
interactions.
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Metabolite Target Assay Type Value Reference
Influenza RNA-

Eriodictyol dependent RNA Inhibition Assay IC50: 18 nM [1]
polymerase
UDP-

) Glucuronosyltran o IC50: <10 uM,

Hesperetin Inhibition Assay ) [2]
sferase 1A1 Ki: <10 uM
(UGT1A1)

UDP-

Glucuronosyltran o IC50: <10 uM,
Inhibition Assay ) [2]

sferase 1A3 Ki: <10 uM

(UGT1A3)

UDP-

Glucuronosyltran o IC50: <10 uM,
Inhibition Assay ] [2]

sferase 1A9 Ki: <10 uM

(UGT1A9)
Human Carbonic

Eriocitrin Anhydrase VA Inhibition Assay Ki: 0.15 uM [3]
(hCAVA)

Homoeriodictyol

Sodium-Glucose
Cotransporter 1
(SGLT-1)

Glucose Uptake

Assay

29.0 + 3.90%
increase at 100
UM

[4]

Note: IC50 (Half-maximal inhibitory concentration) and Ki (Inhibition constant) are measures of

the potency of a substance in inhibiting a specific biological or biochemical function.

Signaling Pathways and Experimental Workflows

To visually represent the complex interactions and experimental procedures discussed, the

following diagrams have been generated using the DOT language.
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Metabolism of Eriocitrin and Molecular Targets of its Metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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